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Compound of Interest

Compound Name: 2-Nitrobenzonitrile

Cat. No.: B147312 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 2-Nitrobenzonitrile, designed for laboratory professionals in research,

development, and manufacturing. Adherence to these protocols is essential for ensuring

personnel safety, regulatory compliance, and environmental protection.

Disclaimer: This document provides general guidance. Always consult your institution's

Environmental Health and Safety (EHS) department and the manufacturer-specific Safety Data

Sheet (SDS) before handling or disposing of any chemical. All procedures must comply with

local, state, and federal regulations.

Immediate Safety and Hazard Profile
2-Nitrobenzonitrile is classified as a hazardous substance. It is harmful if swallowed or

inhaled and may cause skin, eye, and respiratory irritation.[1][2] It is a combustible solid.[1] In

the event of a fire, hazardous combustion products such as carbon monoxide, carbon dioxide,

and nitrogen oxides may be liberated.[2]

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][3] Remove contaminated clothing.[3]
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Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[3]

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[2][3]

Personal Protective Equipment (PPE)
To ensure safety when handling 2-Nitrobenzonitrile, the following personal protective

equipment is mandatory:

Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to OSHA's

29 CFR 1910.133 or European Standard EN166.[4]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.

Wear a lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-

approved N95 dust mask or a full-facepiece airline respirator in positive pressure mode for

higher exposures.[1][4] All handling of the solid material should be done in a well-ventilated

area, preferably a chemical fume hood.[2]

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Control Ignition Sources: Remove all sources of heat and ignition from the area.[4]

Containment: Wearing appropriate PPE, prevent the spill from spreading and from entering

drains or waterways.

Clean-up: Carefully sweep up the solid material, avoiding dust formation.[2][4] Use spark-

proof tools. Place the spilled material into a suitable, labeled, and closed container for
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hazardous waste disposal.[2][4]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the container with the spilled material and any contaminated cleaning

supplies as hazardous waste.[5]

Step-by-Step Disposal Protocol
The disposal of 2-Nitrobenzonitrile is regulated under the Resource Conservation and

Recovery Act (RCRA) as hazardous waste.[6][7] Disposal into sewer systems or by

evaporation is strictly prohibited.[8][9]

Waste Characterization: 2-Nitrobenzonitrile waste, including empty containers with residue

and contaminated materials, must be managed as hazardous waste.[7]

Container Selection: Collect waste in a container that is chemically compatible with nitriles

and can be securely sealed.[6][8] The container must be in good condition, free from

damage or leaks.[6]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Nitrobenzonitrile," and a list of any other constituents.[6][8] The

label should also include the accumulation start date and the name of the principal

investigator or department.[6]

Segregation and Storage: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA), which must be at or near the point of generation and under the

control of laboratory personnel.[8] The SAA must be inspected weekly for leaks.[8] Do not

store with incompatible materials such as strong oxidizing agents or strong acids.[2]

Arrange for Collection: Once the container is full or has been in the SAA for the maximum

allowed time (typically six to twelve months depending on regulations), contact your

institution's EHS department or a licensed professional waste disposal service to arrange for

collection.[6][9][10] Do not transport hazardous waste yourself.[9]

Final Disposal Method: The designated waste disposal service will transport the material for

final disposal, which is typically accomplished through high-temperature incineration in a
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chemical incinerator equipped with an afterburner and scrubber.[11][12]

Quantitative Data Summary
Property Value Reference

Chemical Formula O₂NC₆H₄CN [1]

CAS Number 612-24-8 [1]

Molecular Weight 148.12 g/mol [1]

Appearance
Light yellow crystalline

powder/solid
[3]

Melting Point 110 - 112 °C (230 - 233.6 °F) [3]

Boiling Point 165 °C (329 °F) @ 16 mmHg [3]

UN Number UN3439 [3]

Hazard Class 6.1 (Toxic Solids) [3]

Packing Group II [3]
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Diagram 1: 2-Nitrobenzonitrile Disposal Workflow

In-Laboratory Procedures

Disposal Coordination

Final Disposition

Generation of
2-Nitrobenzonitrile Waste

Characterize as
Hazardous Waste

Select Compatible &
Sealable Container

Label Container:
'Hazardous Waste'
+ Chemical Name

+ Date

Store in Designated
Satellite Accumulation Area (SAA)

Weekly Inspection
of SAA

Continue Storage

Container Full or
Storage Time Limit Reached?

No

Contact Institutional EHS
or Licensed Contractor

Yes

Schedule Waste Pickup

Professional Transport
to Disposal Facility

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2-Nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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